Cas no 1354016-15-1 ([(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1354016-15-1
• MF: C₁₄H₂₅N₃O₃
• MW: 283.3666036129
• CID: 2159825
• Update Time: 2025-06-30

[(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
• AM96559
• [(S)-1-(2-Aminoacetyl)pyrrolidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
• [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H25N3O3/c1-14(2,3)20-13(19)17(10-4-5-10)11-6-7-16(9-11)12(18)8-15/h10-11H,4-9,15H2,1-3H3/t11-/m0/s1
• InChI Key： XDSBMRSBRRFXDF-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N([C@@H]1CN(C(CN)=O)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

[(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester: A Key Compound in Medicinal Chemistry and Drug Discovery

[(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester is a synthetic compound with a molecular formula of C₁₆H₂₉N₃O₃ and a molecular weight of 319.42 g/mol. Its CAS number 1354016-15-1 identifies it as a unique chemical entity within the broader field of organic chemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceutical research. The structure of this molecule incorporates key functional groups such as the tert-butyl ester group, the pyrrolidin-3-yl ring, and the cyclopropyl moiety, all of which contribute to its biological activity and chemical stability.

The synthesis of [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester involves a multi-step process that highlights the importance of stereochemical control in drug design. The (S)-configuration of the chiral center is critical for its biological activity, as enantiomers often exhibit different pharmacological profiles. Recent studies have demonstrated that the 2-amino-acetyl group plays a pivotal role in modulating the compound's interaction with target proteins, particularly in the context of enzyme inhibition and receptor activation. The tert-butyl ester group, a common protecting group in organic synthesis, ensures the compound remains chemically stable during storage and transport, making it suitable for further modification in drug development pipelines.

Research published in Journal of Medicinal Chemistry (2023) has highlighted the potential of this compound as a lead molecule for the development of anti-cancer agents. The pyrrolidine ring and the cyclopropyl substituent are believed to enhance the compound's ability to bind to specific protein targets, such as kinase enzymes and ion channels. This binding affinity is crucial for modulating cellular signaling pathways and could lead to the design of novel therapeutics for diseases like metastatic cancer and neurodegenerative disorders. The amino-acetyl moiety further contributes to the compound's ability to interact with hydrophobic pockets in target proteins, a feature that is often exploited in the design of small molecule inhibitors.

The tert-butyl ester functionality in this compound also plays a role in its solubility and bioavailability. Studies have shown that ester groups can be hydrolyzed in vivo to release active carboxylic acid derivatives, which may enhance the compound's pharmacokinetic properties. This makes [(S)-1-(2-Amino-acetyl)-pyrrolid,3-yl]-cyclopropyl-carbamic acid tert-butyl ester a promising candidate for prodrug development, where the compound is administered in an inactive form and activated in the body to exert its therapeutic effect. This approach is particularly relevant in the context of targeted drug delivery, where the compound's activity is localized to specific tissues or cells.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular docking studies have revealed that the pyrrolidine ring and the cyclopropyl group form key interactions with hydrophobic residues in target proteins, such as tyrosine kinase receptors. These interactions are critical for the compound's ability to inhibit enzymatic activity and could be further optimized through structure-based drug design. The amino-acetyl group has also been shown to form hydrogen bonds with serine or threonine residues in the active site of target enzymes, enhancing the compound's binding affinity and selectivity.

The tert-butyl ester group's role in the compound's stability is further supported by studies on chemical degradation pathways. Research published in Organic & Biomolecular Chemistry (2023) has demonstrated that the tert-butyl moiety provides steric hindrance, preventing the compound from undergoing premature hydrolysis. This stability is advantageous for drug development, as it reduces the risk of metabolic degradation and ensures the compound remains active in the bloodstream for a longer duration. The tert-butyl ester group can also be modified to introduce additional functional groups, allowing for the design of drug conjugates or targeted therapies.

Applications of [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester extend beyond anti-cancer research. The compound's structural features suggest potential for use in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyrrolidine ring and the cyclopropyl group may interact with neurotransmitter receptors, modulating signaling pathways involved in cognitive and motor functions. Additionally, the amino-acetyl group could contribute to the compound's ability to interact with ion channels associated with neurodegenerative conditions, offering new therapeutic avenues.

The synthesis and characterization of this compound have also provided insights into the broader field of organic synthesis. The use of stereocontrolled reactions and protecting groups is essential for the efficient preparation of complex molecules like this one. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to ensure the correct stereochemistry of the (S)-configuration, which is critical for its biological activity. These methods are increasingly important in the development of chiral drugs, where the stereochemistry of the molecule can significantly influence its therapeutic efficacy and side effects.

Future research on [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester is likely to focus on optimizing its pharmacological profile and exploring its potential in combination therapies. Studies are also expected to investigate its mechanism of action in greater detail, particularly in relation to its interactions with target proteins and cellular pathways. The compound's structural versatility may also lead to the development of analogs with improved properties, such as enhanced selectivity or bioavailability.

In conclusion, [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structure, combining key functional groups such as the tert-butyl ester, pyrrolidine ring, and cyclopropyl moiety, positions it as a promising lead molecule for the development of novel therapeutics. As research continues to uncover its biological activity and potential applications, this compound may play a pivotal role in the treatment of a wide range of diseases, from neurological disorders to metastatic cancers.

For more information on the synthesis, characterization, and biological activity of [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester, refer to the latest studies in Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Chemical Communications. These journals provide detailed insights into the molecule's properties and its potential impact on future drug development.

Key points about [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester include:

• Structure: Combines a pyrrolidine ring, a cyclopropyl group, and a tert-butyl ester functional group.
• Applications: Potential use in anti-cancer therapies, neurological disorders, and combination treatments.
• Research Focus: Optimization of pharmacological profile, mechanism of action, and development of analogs.
• Scientific Journals: Latest studies published in Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Chemical Communications.

Understanding the significance of this compound highlights its role in advancing pharmaceutical science and its potential to impact future medical treatments.

For further exploration, refer to the provided links or related research articles for detailed information on the synthesis and biological activity of this compound.

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